![molecular formula C24H21N5O2 B302675 1-Amino-3-(4-isobutoxy-3-methoxyphenyl)pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile](/img/structure/B302675.png)
1-Amino-3-(4-isobutoxy-3-methoxyphenyl)pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Amino-3-(4-isobutoxy-3-methoxyphenyl)pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that possesses multiple biological activities, including anticancer and antibacterial properties.
Mechanism of Action
The mechanism of action of 1-Amino-3-(4-isobutoxy-3-methoxyphenyl)pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile is not fully understood. However, studies suggest that it exerts its biological activities by inhibiting various enzymes and signaling pathways. For instance, it has been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and transcription. It has also been found to inhibit the NF-κB signaling pathway, which plays a crucial role in inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase cascade. It has also been found to inhibit the growth of bacterial cells by disrupting their cell wall synthesis. Furthermore, this compound has been shown to possess antioxidant activity by scavenging free radicals and reducing oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 1-Amino-3-(4-isobutoxy-3-methoxyphenyl)pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile in lab experiments is its broad range of biological activities. This makes it a versatile compound that can be used in various research applications. However, one limitation of using this compound is its low solubility in water, which can make it challenging to work with in aqueous solutions.
Future Directions
There are several future directions for the research of 1-Amino-3-(4-isobutoxy-3-methoxyphenyl)pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer and bacterial infections. Another direction is to explore its mechanism of action in more detail, which could lead to the development of more potent analogs. Additionally, more studies are needed to evaluate its safety and toxicity profile, which is crucial for its potential clinical use.
Synthesis Methods
The synthesis of 1-Amino-3-(4-isobutoxy-3-methoxyphenyl)pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile involves the reaction of 2-(4-isobutoxy-3-methoxyphenyl)benzimidazole-5-carbaldehyde with malononitrile and ammonium acetate in the presence of a catalytic amount of acetic acid. The reaction is carried out in refluxing ethanol, and the product is obtained after purification through column chromatography.
Scientific Research Applications
1-Amino-3-(4-isobutoxy-3-methoxyphenyl)pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile has shown potential in various scientific research applications. It has been studied for its anticancer activity, where it has demonstrated selective cytotoxicity against cancer cells. It has also been investigated for its antibacterial properties, where it has shown significant activity against both gram-positive and gram-negative bacteria. Furthermore, this compound has been evaluated for its anti-inflammatory and antioxidant activities.
properties
Molecular Formula |
C24H21N5O2 |
---|---|
Molecular Weight |
411.5 g/mol |
IUPAC Name |
1-amino-3-[3-methoxy-4-(2-methylpropoxy)phenyl]pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile |
InChI |
InChI=1S/C24H21N5O2/c1-14(2)13-31-20-9-8-15(10-21(20)30-3)22-16(11-25)23(27)29-19-7-5-4-6-18(19)28-24(29)17(22)12-26/h4-10,14H,13,27H2,1-3H3 |
InChI Key |
FXFQKIRRXLRHIS-UHFFFAOYSA-N |
SMILES |
CC(C)COC1=C(C=C(C=C1)C2=C(C3=NC4=CC=CC=C4N3C(=C2C#N)N)C#N)OC |
Canonical SMILES |
CC(C)COC1=C(C=C(C=C1)C2=C(C3=NC4=CC=CC=C4N3C(=C2C#N)N)C#N)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.